![molecular formula C20H15ClO3 B6411890 3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid, 95% CAS No. 1261969-36-1](/img/structure/B6411890.png)
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid is a small organic molecule with a molecular weight of 275.6 g/mol. It is a white crystalline powder that is soluble in water and ethanol. It is used in a variety of research applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a fluorescent probe for biological molecules.
Mechanism of Action
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid acts as a catalyst in a variety of chemical reactions. It has been used to catalyze the formation of amines, alcohols, and carboxylic acids. It can also catalyze the formation of aryl halides and the cleavage of carbon-carbon bonds.
Biochemical and Physiological Effects
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid has been found to have no significant biochemical or physiological effects in humans or animals. It is not known to be toxic or to have any adverse effects on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid in laboratory experiments is its low cost and availability. It is also easy to work with, as it can be prepared in a variety of ways. The main limitation of using this compound is that it is not very stable and can degrade over time.
Future Directions
In the future, 3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid may be used in the synthesis of more complex organic molecules, such as pharmaceuticals. It may also be used as a fluorescent probe for biological molecules, allowing researchers to study their structure and function in more detail. Additionally, it may be used as a catalyst in the synthesis of a variety of organic compounds, allowing for more efficient and cost-effective production of these compounds. Finally, further research into the biochemical and physiological effects of this compound may reveal potential therapeutic applications.
Synthesis Methods
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid can be synthesized through a number of methods. The most common method is through a reaction between 4-benzyloxybenzoic acid and thionyl chloride in the presence of a base. This reaction produces a chlorinated product that can then be purified using recrystallization or column chromatography.
Scientific Research Applications
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid is used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a fluorescent probe for biological molecules. It has also been used in the synthesis of various drugs and pharmaceuticals, as well as in the synthesis of other organic molecules.
properties
IUPAC Name |
3-chloro-5-(4-phenylmethoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClO3/c21-18-11-16(10-17(12-18)20(22)23)15-6-8-19(9-7-15)24-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQYHYSVEQFBAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CC(=C3)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40692266 |
Source
|
Record name | 4'-(Benzyloxy)-5-chloro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
338.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Benzyloxyphenyl)-5-chlorobenzoic acid | |
CAS RN |
1261969-36-1 |
Source
|
Record name | 4'-(Benzyloxy)-5-chloro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40692266 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.